N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(2-ethylphenyl)-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C17H25N3O2/c1-4-13-7-5-6-8-15(13)18-16(21)14-9-11-20(12-10-14)17(22)19(2)3/h5-8,14H,4,9-12H2,1-3H3,(H,18,21)
• InChI Key: VEGQOBDPGKMWQD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)N(C)C
• Molecular Formula: C17H25N3O2
• Molecular Weight: 303.4 g/mol

Description

N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide, also known as EPPA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. EPPA belongs to the class of piperidine compounds and is a white crystalline powder that is soluble in organic solvents.

Mechanism of Action

N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide acts as a selective inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting the activity of acetylcholinesterase, N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide increases the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects
N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been shown to have a number of biochemical and physiological effects. It has been found to improve memory and cognitive function in animal studies, and has been shown to have potential applications in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has a number of advantages for use in lab experiments. It is a highly selective inhibitor of acetylcholinesterase, making it a useful tool for studying the role of acetylcholine in the brain. However, it also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research on N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide. One area of interest is the development of new drugs based on N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide that could be used in the treatment of Alzheimer's disease and other neurological disorders. Another area of research is the study of the potential side effects and toxicity of N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide, in order to better understand its safety and potential risks. Finally, further research is needed to fully understand the mechanism of action of N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide and its potential applications in the field of neuroscience.

Synthesis Methods

N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 2-ethylbenzoyl chloride with N,N-dimethylpiperidine in the presence of a base such as triethylamine. This reaction results in the formation of N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide as a white crystalline solid.

Scientific Research Applications

N~4~-(2-ethylphenyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant effects on the central nervous system and has been used in the study of neurological disorders such as Parkinson's disease and Alzheimer's disease.